Cas no 37840-08-7 (1H-Azepine-2,3-dione, tetrahydro-)

• Product name: 1H-Azepine-2,3-dione, tetrahydro-
• CAS No: 37840-08-7
• MF: C₆H₉NO₂
• MW: 127.14116
• CID: 1486276
• PubChem ID: 12210550

1H-Azepine-2,3-dione, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2,3-dione, tetrahydro-
• 1H-Tetrahydro-Azepine-2,3-dione
• DB-069603
• AKOS006346833
• 37840-08-7
• Azepane-2,3-dione
• tetrahydro-1H-azepine-2,3-dione
• SCHEMBL4662855
• a-oxocaprolactam

• Inchi： InChI=1S/C6H9NO2/c8-5-3-1-2-4-7-6(5)9/h1-4H2,(H,7,9)
• InChI Key： BBRKLPKNNGAWLA-UHFFFAOYSA-N
• SMILES： C1CCNC(=O)C(=O)C1

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17